Cas no 1248154-95-1 (1-(Azidoacetyl)-3,5-dimethylpiperidine)

• Product Name: 1-(Azidoacetyl)-3,5-dimethylpiperidine
• CAS No: 1248154-95-1
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• MDL: MFCD14652409
• CID: 4691132
• Update Time: 2025-06-27

1-(Azidoacetyl)-3,5-dimethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(Azidoacetyl)-3,5-dimethylpiperidine
• piperidine, 1-(azidoacetyl)-3,5-dimethyl-

• MDL： MFCD14652409
• Inchi： 1S/C9H16N4O/c1-7-3-8(2)6-13(5-7)9(14)4-11-12-10/h7-8H,3-6H2,1-2H3
• InChI Key： WCVDNAGBSVHJEU-UHFFFAOYSA-N
• SMILES： O=C(CN=[N+]=[N-])N1CC(C)CC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Topological Polar Surface Area: 34.7

Additional information on 1-(Azidoacetyl)-3,5-dimethylpiperidine

1-(Azidoacetyl)-3,5-dimethylpiperidine: An Overview of Its Synthesis, Properties, and Applications

1-(Azidoacetyl)-3,5-dimethylpiperidine (CAS No. 1248154-95-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique azidoacetyl functional group and dimethylpiperidine backbone, exhibits a range of interesting properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The synthesis of 1-(Azidoacetyl)-3,5-dimethylpiperidine typically involves a multi-step process that begins with the preparation of the azidoacetyl moiety. One common approach is to react an azide with an acyl chloride to form the azidoacetyl chloride, which is then coupled with 3,5-dimethylpiperidine using a suitable coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). This method ensures high yields and purity, making it a preferred choice in both academic and industrial settings.

The physical and chemical properties of 1-(Azidoacetyl)-3,5-dimethylpiperidine are well-documented. It is a colorless to pale yellow liquid with a molecular weight of 209.29 g/mol. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), but has limited solubility in water. Its stability under various conditions has been extensively studied, and it is generally stable at room temperature but should be stored away from strong acids and bases to prevent degradation.

In recent years, 1-(Azidoacetyl)-3,5-dimethylpiperidine has found applications in several areas of research. One notable application is in the synthesis of peptidomimetics, which are molecules designed to mimic the structure and function of peptides. The azido group can be readily converted to an amine through Staudinger reduction or click chemistry reactions, making it a valuable handle for further functionalization. This property has been exploited in the development of novel drug candidates targeting various diseases.

Another area where 1-(Azidoacetyl)-3,5-dimethylpiperidine has shown promise is in the field of chemical biology. Researchers have used this compound as a building block to create bioconjugates that can be used for imaging and therapeutic purposes. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(Azidoacetyl)-3,5-dimethylpiperidine could be used to label proteins with high specificity and efficiency, enabling detailed studies of protein-protein interactions and cellular processes.

The pharmacological properties of 1-(Azidoacetyl)-3,5-dimethylpiperidine have also been investigated. Preliminary studies suggest that this compound may have potential as a lead molecule for the development of new drugs targeting neurological disorders. In particular, its ability to modulate ion channels and receptors has been explored in several preclinical studies. While more research is needed to fully understand its mechanisms of action and therapeutic potential, these findings are encouraging and warrant further investigation.

Safety considerations are an important aspect when working with any chemical compound. Although 1-(Azidoacetyl)-3,5-dimethylpiperidine is not classified as a hazardous material under current regulations, it is advisable to handle it with care and follow standard laboratory safety protocols. Proper personal protective equipment (PPE) should be worn at all times, and the compound should be stored in a well-ventilated area to minimize exposure risks.

In conclusion, 1-(Azidoacetyl)-3,5-dimethylpiperidine (CAS No. 1248154-95-1) is a multifunctional compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an attractive intermediate for the synthesis of bioactive molecules. Ongoing research continues to uncover new possibilities for its use in drug discovery and chemical biology, highlighting its importance in modern scientific endeavors.